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Compound of Interest

Compound Name: Sodium lauroyl lactylate

Cat. No.: B077798

An In-depth Technical Guide to the Synthesis and Reaction Pathways of Sodium Lauroyl
Lactylate

Introduction

Sodium lauroyl lactylate (SLL) is an anionic surfactant and emulsifier widely utilized in the
cosmetics, personal care, and food industries.[1][2][3] It is the sodium salt of the ester formed
from lauric acid and lactyl lactate.[4][5] Derived from natural and renewable resources like
coconut or palm oil (as a source of lauric acid) and lactic acid, SLL is valued for its mildness,
moisturizing properties, and ability to stabilize oil-in-water emulsions.[1][6][7] This technical
guide provides a detailed examination of the core synthesis methodologies, reaction pathways,
and experimental protocols for producing sodium lauroyl lactylate, intended for researchers,
chemists, and drug development professionals.

Core Synthesis and Reaction Pathways

The industrial synthesis of sodium lauroyl lactylate is primarily achieved through two distinct
reaction pathways. Both pathways involve an esterification reaction between lauric acid and
lactic acid, followed by a neutralization step to form the final sodium salt.

Pathway 1: Direct Esterification Followed by
Neutralization
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This is a straightforward approach where lauric acid is directly reacted with lactic acid at
elevated temperatures to form lauroyl lactylic acid.[1][2] The intermediate acid is subsequently
neutralized with a sodium base, typically sodium hydroxide, to yield the final product, sodium
lauroyl lactylate.[1][2] Some patented methods emphasize a pre-dehydration step for the
lactic acid under vacuum to improve reaction efficiency.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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